(5-ethyl-1,2-oxazol-3-yl)methanethiol
Overview
Description
(5-ethyl-1,2-oxazol-3-yl)methanethiol, also known as 5-ethyl-2-thiazoline, is an organosulfur compound with a unique chemical structure and versatile applications. It is a colorless liquid with a pungent odor and is used as a flavoring or fragrance ingredient in food, pharmaceuticals, and cosmetics. Its chemical structure is composed of a five-carbon chain with a sulfur atom and an oxygen atom at the end. This compound has been studied extensively for its potential medicinal and therapeutic properties.
Mechanism of Action
The mechanism of action of 5-ethyl-1,2-oxazol-3-yl)methanethiol is not fully understood. However, it is believed to act by binding to certain proteins in the cell membrane and disrupting their function. This disruption results in the inhibition of the growth of certain types of bacteria, as well as the inhibition of the growth of certain types of cancer cells.
Biochemical and Physiological Effects
5-ethyl-1,2-oxazol-3-yl)methanethiol has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of certain types of bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, it has also been found to have anti-inflammatory, anti-fungal, and anti-bacterial activity. Furthermore, it has been found to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 5-ethyl-1,2-oxazol-3-yl)methanethiol in laboratory experiments include its low toxicity, its low cost, and its ability to be easily synthesized. Additionally, its anti-inflammatory, anti-fungal, and anti-bacterial properties make it an attractive option for laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. While it has been found to have potential as an anti-cancer agent, its mechanism of action is not fully understood, making it difficult to accurately predict its effects in a laboratory setting. Additionally, its low solubility in water can make it difficult to use in certain experiments.
Future Directions
For research on 5-ethyl-1,2-oxazol-3-yl)methanethiol include further investigation into its mechanism of action, as well as its potential as an anti-cancer agent. Additionally, further research should be conducted to determine the optimal conditions for synthesizing this compound, as well as its solubility in different solvents. Furthermore, further research should be conducted to determine the potential side effects of using this compound in therapeutic and medicinal applications. Finally, further research should be conducted to determine the potential uses of this compound in the food, pharmaceutical, and cosmetic industries.
Synthesis Methods
5-ethyl-1,2-oxazol-3-yl)methanethiol can be synthesized from the reaction of ethyl 2-oxazoline with thiophenol in the presence of a base such as potassium carbonate. The reaction proceeds in two steps: first, the ethyl 2-oxazoline reacts with thiophenol to form an intermediate compound, and then, the intermediate compound is converted to the desired product, 5-ethyl-1,2-oxazol-3-yl)methanethiol.
Scientific Research Applications
5-ethyl-1,2-oxazol-3-yl)methanethiol has been studied extensively for its potential medicinal and therapeutic properties. It has been found to exhibit anti-inflammatory, anti-fungal, and anti-bacterial activity. Additionally, it has been shown to have potential as an anti-cancer agent, as it has been found to inhibit the growth of certain cancer cells. Furthermore, this compound has been studied for its ability to inhibit the growth of certain types of bacteria, including Staphylococcus aureus and Escherichia coli.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-ethyl-1,2-oxazol-3-yl)methanethiol involves the reaction of 5-ethyl-3-hydroxy-1,2-oxazole with thionyl chloride followed by reaction with sodium hydride and methyl iodide.", "Starting Materials": [ "5-ethyl-3-hydroxy-1,2-oxazole", "thionyl chloride", "sodium hydride", "methyl iodide" ], "Reaction": [ "Step 1: 5-ethyl-3-hydroxy-1,2-oxazole is reacted with thionyl chloride in the presence of pyridine to form 5-ethyl-3-chloro-1,2-oxazole.", "Step 2: The resulting product from step 1 is then reacted with sodium hydride in DMF to form the corresponding thiol, 5-ethyl-3-mercapto-1,2-oxazole.", "Step 3: Finally, the thiol from step 2 is reacted with methyl iodide in the presence of potassium carbonate to form (5-ethyl-1,2-oxazol-3-yl)methanethiol." ] } | |
CAS RN |
2742652-54-4 |
Product Name |
(5-ethyl-1,2-oxazol-3-yl)methanethiol |
Molecular Formula |
C6H9NOS |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
